Cas no 218610-72-1 (1-(2-methylphenyl)piperidin-4-one)

1-(2-methylphenyl)piperidin-4-one structure
218610-72-1 structure
Product Name:1-(2-methylphenyl)piperidin-4-one
CAS No:218610-72-1
MF:C12H15NO
MW:189.253603219986
CID:1085737
PubChem ID:329775283
Update Time:2025-04-20

1-(2-methylphenyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-(o-Tolyl)piperidin-4-one
    • 1-(2-Methylphenyl)piperidin-4-one
    • 1-(2-methylphenyl)-4-piperidinone
    • 1-(2-methylphenyl)piperidin-4-one(SALTDATA: FREE)
    • AG-E-59647
    • Ambcb4000330
    • CTK4E7816
    • MolPort-004-331-194
    • SureCN1361268
    • A935203
    • DA-18699
    • AKOS000171807
    • SCHEMBL1361268
    • 1-(2-Methylphenyl)piperidin-4-one, AldrichCPR
    • DTXSID50626951
    • ALBB-036420
    • SB41223
    • 218610-72-1
    • MFCD09055172
    • 1-(2-methylphenyl)piperidin-4-one
    • MDL: MFCD09055172
    • Inchi: 1S/C12H15NO/c1-10-4-2-3-5-12(10)13-8-6-11(14)7-9-13/h2-5H,6-9H2,1H3
    • InChI Key: UNCRRVZLEDFGBN-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C2C=CC=CC=2C)CC1

Computed Properties

  • Exact Mass: 189.11500
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.084
  • Melting Point: Not available
  • Boiling Point: 325.9°C at 760 mmHg
  • Flash Point: 126.2°C
  • Refractive Index: 1.555
  • PSA: 20.31000
  • LogP: 2.22930
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-methylphenyl)piperidin-4-one Security Information

1-(2-methylphenyl)piperidin-4-one Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-methylphenyl)piperidin-4-one Pricemore >>

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